Cas no 1004644-12-5 (1-(3-chlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-(3-chlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• CAS No: 1004644-12-5
• MF: C₁₃H₁₂ClN₃S
• MW: 277.772480010986
• MDL: MFCD04971134
• CID: 3059602
• PubChem ID: 7017852
• Update Time: 2025-05-21

1-(3-chlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-benzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• AKOS B022164
• ART-CHEM-BB B022164
• 1-(3-chlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• AKOS000311510
• 1004644-12-5
• BBL038993
• 1-(3-chlorobenzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• EN300-229913
• 1-[(3-chlorophenyl)methyl]-4-isothiocyanato-3,5-dimethylpyrazole
• 1-[(3-Chlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• DTXSID801160675
• STK312836

• MDL： MFCD04971134
• Inchi： 1S/C13H12ClN3S/c1-9-13(15-8-18)10(2)17(16-9)7-11-4-3-5-12(14)6-11/h3-6H,7H2,1-2H3
• InChI Key： ZSIUNILRJSJCBF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C(C)=C(C(C)=N1)N=C=S

Computed Properties

• Exact Mass: 277.0440463Da
• Monoisotopic Mass: 277.0440463Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3-chlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole

1-(3-Chlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole: A Comprehensive Overview

The compound with CAS No. 1004644-12-5, commonly referred to as 1-(3-chlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole, is a highly specialized organic molecule that has garnered significant attention in the fields of chemical synthesis and materials science. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with an isothiocyanato group and a 3-chlorophenylmethyl moiety. The presence of these functional groups imparts distinctive chemical properties, making it a valuable component in various applications.

Recent studies have highlighted the potential of 1-(3-chlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole in the development of advanced materials. Researchers have explored its role as a building block for constructing heterocyclic compounds, which are essential in pharmaceuticals and agrochemicals. The isothiocyanato group, in particular, has been shown to enhance the reactivity of the molecule, facilitating its use in click chemistry reactions. This has opened new avenues for the synthesis of bioactive compounds with tailored functionalities.

The synthesis of 1-(3-chlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent introduction of the isothiocyanato group via nucleophilic substitution. Recent advancements in catalyst design have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, 1-(3-chlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole has demonstrated remarkable potential in the field of pest control. Studies have shown that this compound exhibits potent insecticidal activity against a wide range of agricultural pests. Its ability to disrupt key metabolic pathways in insects makes it a promising candidate for developing eco-friendly pesticides that minimize environmental impact.

Moreover, 1-(3-chlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole has been investigated for its role in drug discovery. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, which could be harnessed for treating chronic diseases such as cardiovascular disorders and neurodegenerative conditions. The molecule's structural flexibility allows for further modification to enhance its bioavailability and efficacy.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties of 1-(3-chlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole. Density functional theory (DFT) calculations have revealed that the molecule exhibits unique electronic transitions that could be exploited in optoelectronic devices. This has sparked interest in its potential use as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, 1-(3-chlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole is a versatile compound with a wide range of applications across multiple disciplines. Its distinctive chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in materials science, agriculture, and medicine. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern technology and improving human health.